N-(2,6-dimethoxybenzyl)-2-(3-oxo-2,3-dihydro-1H-isoindol-1-yl)acetamide

• IUPAC Name: N-[(2,6-dimethoxyphenyl)methyl]-2-(3-oxo-1,2-dihydroisoindol-1-yl)acetamide
• InChI: InChI=1S/C19H20N2O4/c1-24-16-8-5-9-17(25-2)14(16)11-20-18(22)10-15-12-6-3-4-7-13(12)19(23)21-15/h3-9,15H,10-11H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: GBHLOJMBPIUNQG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)CNC(=O)CC2C3=CC=CC=C3C(=O)N2
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

N-(2,6-dimethoxybenzyl)-2-(3-oxo-2,3-dihydro-1H-isoindol-1-yl)acetamide, also known as DIBOA, is a naturally occurring compound found in various plants. It has been studied extensively for its potential use in scientific research, particularly in the fields of biochemistry and physiology.

Mechanism of Action

The mechanism of action of N-(2,6-dimethoxybenzyl)-2-(3-oxo-2,3-dihydro-1H-isoindol-1-yl)acetamide is not fully understood, but it is believed to work by inhibiting various enzymes and proteins that are involved in cell growth and inflammation. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of inflammatory prostaglandins. Additionally, it has been shown to inhibit the activity of various cancer-related proteins, such as Akt and mTOR.
Biochemical and Physiological Effects:
N-(2,6-dimethoxybenzyl)-2-(3-oxo-2,3-dihydro-1H-isoindol-1-yl)acetamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of various cancer cells, such as breast cancer and prostate cancer cells. Additionally, it has been shown to have anti-inflammatory effects, which could be useful in the treatment of various inflammatory diseases, such as arthritis and asthma. N-(2,6-dimethoxybenzyl)-2-(3-oxo-2,3-dihydro-1H-isoindol-1-yl)acetamide has also been shown to have insecticidal and herbicidal effects, which could be useful in the agricultural industry.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,6-dimethoxybenzyl)-2-(3-oxo-2,3-dihydro-1H-isoindol-1-yl)acetamide in lab experiments is that it is a naturally occurring compound, which makes it easier to obtain and study. Additionally, it has been shown to have various biological activities, which makes it a useful tool for studying various biological processes. However, one limitation of using N-(2,6-dimethoxybenzyl)-2-(3-oxo-2,3-dihydro-1H-isoindol-1-yl)acetamide in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on N-(2,6-dimethoxybenzyl)-2-(3-oxo-2,3-dihydro-1H-isoindol-1-yl)acetamide. One area of research could be to further investigate its anti-cancer properties and its potential use in cancer treatment. Additionally, more research could be done to understand its mechanism of action and how it interacts with various enzymes and proteins. Another area of research could be to investigate its potential use as an insecticide and herbicide, and to develop more environmentally friendly alternatives to current pesticides and herbicides.

Scientific Research Applications

N-(2,6-dimethoxybenzyl)-2-(3-oxo-2,3-dihydro-1H-isoindol-1-yl)acetamide has been studied extensively for its potential use in scientific research. It has been found to have anti-cancer properties, as it inhibits the growth of various cancer cells. Additionally, it has been shown to have anti-inflammatory properties, which could be useful in the treatment of various inflammatory diseases. N-(2,6-dimethoxybenzyl)-2-(3-oxo-2,3-dihydro-1H-isoindol-1-yl)acetamide has also been studied for its potential use as an insecticide and herbicide.